Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate

• IUPAC Name: (1Z,5Z)-cycloocta-1,5-diene;iridium;tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide
• InChI: InChI=1S/C32H12BF24.2C8H12.Ir/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;2*1-2-4-6-8-7-5-3-1;/h1-12H;2*1-2,7-8H,3-6H2;/q-1;;;/b;2*2-1-,8-7-
• InChI Key: ZFOUGNAJKPZBPO-AUUWQFPRSA-N
• Canonical SMILES: [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.C1CC=CCCC=C1.C1CC=CCCC=C1.[Ir]
• Isomeric SMILES: [B-](C1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)(C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC(=CC(=C4)C(F)(F)F)C(F)(F)F.C1/C=C\CC/C=C\C1.C1/C=C\CC/C=C\C1.[Ir]
• Molecular Formula: C48H36BF24Ir-
• DSSTOX Substance ID: DTXSID10746220
• Molecular Weight: 1271.8 g/mol
• CAS RN: 666826-16-0

Description

Molecular Structure Analysis

The molecular formula of the compound is C48H36BF24Ir. The empirical formula is [Ir(cod)2]BArF. The molecular weight is 1271.80.

Chemical Reactions Analysis

This compound is used as a catalyst for various transformations. It has been used in asymmetric hydrogenation reactions, directed cyclodehydration reactions, and direct prenylation via C-H oxidative addition-allene insertion.

Physical And Chemical Properties Analysis

The compound is a solid powder with a red-brown color.

Scientific Research Applications

Asymmetric Hydrogenation Reactions

• Application : Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate (Ir(COD)2+)(B(C8H3F6)4-) is an effective catalyst for asymmetric hydrogenation reactions. It facilitates the conversion of prochiral substrates into chiral products with high enantioselectivity. .

Directed Cyclodehydration Reaction

• Application : The compound is employed in directed cyclodehydration reactions. These reactions lead to the formation of cyclic compounds by removing water molecules from suitable precursors. .

Direct Prenylation via C-H Oxidative Addition-Allene Insertion

• Application : Researchers utilize this compound for direct prenylation reactions. It enables the selective addition of prenyl groups (isoprenyl units) to specific carbon-hydrogen (C-H) bonds in organic molecules. .

Double Intramolecular Hydroalkoxylation

• Application : Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate participates in double intramolecular hydroalkoxylation reactions. These reactions lead to the formation of cyclic ethers by intramolecular addition of alcohols across unsaturated bonds. .

Intramolecular Hydroamination Reactions

• Application : The compound serves as a catalyst for intramolecular hydroamination reactions. These reactions involve the addition of an amino group (NH2) across unsaturated bonds within the same molecule. .

Directed C-H Bond Cleavage

• Application : Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate facilitates directed C-H bond cleavage. This process selectively breaks specific C-H bonds in organic substrates, leading to functionalization or modification. .

Imine Vinylation Reactions

• Application : Researchers explore imine vinylation reactions using this compound. It enables the addition of vinyl groups to imine (C=N) bonds, resulting in the formation of valuable intermediates for further transformations. .

Other Potential Applications

Safety and Hazards

Users should avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Mechanism of Action

Target of Action

Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate, also known as Iridium BODIPY, is a coordination compound of iridium. The primary targets of this compound are organic substrates in various chemical reactions . It is particularly used in asymmetric hydrogenation reactions and other organic transformations .

Mode of Action

This compound acts as a catalyst in organic synthesis . It facilitates the reaction by lowering the activation energy, thereby increasing the rate of the reaction. It is known to activate substrates and subsequently stabilize partially developing negative charges (e.g., oxyanions) in the transition states .

Biochemical Pathways

The compound is involved in various biochemical pathways, particularly in the hydrogenation of functionalized acrylic acid derivatives for the synthesis of pharmaceutically active substances . It also plays a role in the intramolecular hydroamination reactions and directed C-H bond cleavage .

Result of Action

As a catalyst, the compound increases the efficiency of chemical reactions. It enables the conversion of reactants to products at a faster rate and under milder conditions than would be possible without the catalyst . The result of its action is the successful completion of the chemical reaction with high yield and selectivity .